Cas no 1214355-80-2 (3-Fluoro-2-(pyridin-4-yl)benzoic acid)

3-Fluoro-2-(pyridin-4-yl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with a pyridinyl group at the 2-position and a fluorine atom at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both a carboxylic acid and a pyridine moiety enhances its versatility as a building block for metal-organic frameworks (MOFs) or ligand design in coordination chemistry. Its fluorine substitution can improve metabolic stability and binding affinity in drug development. The compound is typically characterized by high purity and consistent reactivity, suitable for precision applications in medicinal chemistry and material science.

3-Fluoro-2-(pyridin-4-yl)benzoic acid structure

1214355-80-2 structure

Product Name:3-Fluoro-2-(pyridin-4-yl)benzoic acid

CAS No:1214355-80-2

MF:C₁₂H₈FNO₂

MW:217.195826530457

CID:4909467

Update Time:2025-06-10

3-Fluoro-2-(pyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-2-(pyridin-4-yl)benzoic acid
- 3-Fluoro-2-(pyridin-4-yl)benzoic acid
- Inchi： 1S/C12H8FNO2/c13-10-3-1-2-9(12(15)16)11(10)8-4-6-14-7-5-8/h1-7H,(H,15,16)
- InChI Key： QTYYZKZPGAGISA-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C(=O)O)=C1C1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 253
XLogP3: 2.1
Topological Polar Surface Area: 50.2

3-Fluoro-2-(pyridin-4-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001015-250mg	3-Fluoro-2-(pyridin-4-yl)benzoic acid	1214355-80-2	95%	250mg	$989.80	2023-09-04
Alichem	A029001015-500mg	3-Fluoro-2-(pyridin-4-yl)benzoic acid	1214355-80-2	95%	500mg	$1853.50	2023-09-04
Alichem	A029001015-1g	3-Fluoro-2-(pyridin-4-yl)benzoic acid	1214355-80-2	95%	1g	$2750.25	2023-09-04

3-Fluoro-2-(pyridin-4-yl)benzoic acid Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on 3-Fluoro-2-(pyridin-4-yl)benzoic acid

Comprehensive Overview of 3-Fluoro-2-(pyridin-4-yl)benzoic acid (CAS No. 1214355-80-2): Properties, Applications, and Research Insights

3-Fluoro-2-(pyridin-4-yl)benzoic acid (CAS No. 1214355-80-2) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a fluorobenzoic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1214355-80-2 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

Recent trends in AI-driven drug design and green chemistry have amplified interest in this compound. Researchers are exploring its potential as a building block for kinase inhibitors and metal-organic frameworks (MOFs), aligning with the demand for sustainable synthetic routes. The fluoro substitution at the 3-position enhances metabolic stability, a hot topic in medicinal chemistry optimization discussions. Analytical techniques like HPLC purity analysis and NMR structural confirmation are critical for quality control, as emphasized in recent publications.

The compound's solubility profile (moderate in polar aprotic solvents) and thermal stability (decomposition >200°C) make it suitable for diverse reaction conditions. Patent literature reveals its utility in developing EGFR-targeting agents, connecting to trending searches about precision oncology therapeutics. Environmental scientists also study its biodegradation pathways, addressing concerns about persistent organic pollutants – a frequently queried topic in ecological chemistry forums.

In material science applications, the pyridine-carboxylic acid dual functionality enables coordination chemistry applications. This aligns with nanotechnology trends exploring molecular self-assembly and catalytic nanomaterials. The compound's crystallographic data (available in CSD entries) supports computational modeling studies, bridging experimental and in silico research – a crossover subject gaining traction in interdisciplinary journals.

Quality specifications for 1214355-80-2 typically require ≥98% purity (confirmed by chromatographic methods), with strict controls on heavy metal residues and organic impurities. These parameters are crucial for regulatory compliance in GMP synthesis environments. The compound's storage conditions (room temperature under inert atmosphere) and handling precautions (standard laboratory PPE) are frequently addressed in safety data sheets.

Emerging research explores the compound's structure-activity relationships in modulating biological targets, particularly in inflammation and neurodegenerative disease pathways. Its logP value (~2.1) and hydrogen bonding capacity make it a valuable probe for physicochemical property studies, connecting to popular queries about drug-likeness predictors. Synthetic methodologies continue to evolve, with recent focus on catalytic fluorination and microwave-assisted synthesis to improve yields.

The commercial availability of 3-Fluoro-2-(pyridin-4-yl)benzoic acid from specialty chemical suppliers meets demand from contract research organizations and academic labs. Pricing trends correlate with scale-up feasibility and regulatory documentation requirements – key considerations for industrial users. Analytical challenges like polymorph characterization and stability-indicating methods remain active research areas, as reflected in recent conference presentations.